Cas no 1261843-20-2 (Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate)

• Product Name: Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate
• CAS No: 1261843-20-2
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.228714466095
• CID: 4920672
• Update Time: 2025-05-20

Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate

• Inchi： 1S/C14H10F3NO4/c1-21-13(20)9-6-11(12(19)18-7-9)8-2-4-10(5-3-8)22-14(15,16)17/h2-7H,1H3,(H,18,19)
• InChI Key： CBVSCARFPGXMQC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(NC=C(C(=O)OC)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2.6
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate

Methyl 6-Hydroxy-5-(4-(Trifluoromethoxy)Phenyl)Nicotinate: A Comprehensive Overview

Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate, also known by its CAS number 1261843-20-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in various biological processes. The structure of this compound is characterized by a nicotinate backbone with a hydroxyl group at position 6 and a trifluoromethoxy-substituted phenyl group at position 5, making it a unique derivative with potential applications in drug design and agrochemicals.

The synthesis of Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate involves a series of intricate organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability and solubility properties have been extensively studied, revealing its suitability for various chemical applications.

One of the most promising areas of research for this compound is its potential as a precursor in the development of bioactive molecules. Studies have shown that the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, enhancing its ability to interact with biological targets. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its potential in the treatment of metabolic disorders.

In addition to its pharmacological applications, Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate has shown promise in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Recent field trials have demonstrated its efficacy in enhancing crop yield under stress conditions, making it a valuable candidate for sustainable agriculture.

The environmental impact of this compound has also been a focal point of recent studies. Researchers have evaluated its biodegradability and toxicity profiles, concluding that it poses minimal risk to aquatic ecosystems when used responsibly. These findings align with global efforts to develop eco-friendly chemical solutions.

In conclusion, Methyl 6-hydroxy-5-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261843-20-2) represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in advancing both medicinal and agricultural sciences.